Cas no 13520-76-8 (tungsten(vi) dichloride dioxide)

• Product Name: tungsten(vi) dichloride dioxide
• CAS No: 13520-76-8
• MF: Cl₂O₂W
• MW: 286.744794845581
• MDL: MFCD00054136
• CID: 87038
• PubChem ID: 24863944
• Update Time: 2025-05-19

tungsten(vi) dichloride dioxide Chemical and Physical Properties

Names and Identifiers

• tungsten(vi) dichloride dioxide
• tungsten dichloride dioxide
• Tungsten(VI) oxychloride (Wolfram(VI) dichloride dioxide
• Wolfram(VI) dichloride dioxide
• Tungsten dioxy chloride
• TUNGSTEN DIOXYDICHLORIDE
• Tungsten chloride oxide(WCl2O2)
• Tungsten chloride oxide(WCl2O2), (T-4)- (9CI)
• Tungsten(VI) dichloride dioxide 99%

• MDL： MFCD00054136
• Inchi： 1S/2ClH.2O.W/h2*1H;;;/q;;;;+2/p-2
• InChI Key： RJNBTFHJYBHWCU-UHFFFAOYSA-L
• SMILES： [W](Cl)(Cl)(=O)=O

Computed Properties

• Exact Mass: 285.87800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -6
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Thin yellow flakes
• Density: 4.670
• Melting Point: 265°C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Insoluble in water
• Water Partition Coefficient: Soluble in cold water. Decomposes in hot water.
• PSA: 34.14000
• LogP: 1.14140
• Solubility: Soluble in cold water,Hot water candecomposition
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

tungsten(vi) dichloride dioxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN3260
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Storage Condition：Moisture Sensitive. Ambient temperatures.
• Packing Group：II

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on tungsten(vi) dichloride dioxide

Comprehensive Overview of Tungsten(VI) Dichloride Dioxide (CAS No. 13520-76-8): Properties, Applications, and Innovations

Tungsten(VI) dichloride dioxide (CAS No. 13520-76-8), a specialized inorganic compound, has garnered significant attention in advanced material science and industrial applications. This article delves into its molecular structure, synthesis methods, and cutting-edge uses, addressing trending queries like "tungsten dioxide chloride uses in nanotechnology" and "CAS 13520-76-8 safety data". With its unique oxo-chloride configuration, this compound bridges gaps in catalysis and semiconductor research.

The compound’s molecular formula, WO₂Cl₂, highlights a hexavalent tungsten center bonded to two oxygen and two chlorine atoms. Researchers emphasize its role in chemical vapor deposition (CVD) processes, particularly for tungsten oxide thin films—a hotspot in solar cell and sensor technologies. Recent studies explore its potential in photocatalytic water splitting, aligning with global sustainability goals.

Synthesis of tungsten(VI) dichloride dioxide typically involves controlled reactions between tungsten hexachloride (WCl₆) and oxygen sources. Innovations in low-temperature synthesis methods have reduced energy costs, addressing eco-conscious manufacturing demands. Analytical techniques like X-ray diffraction (XRD) and Raman spectroscopy confirm its monoclinic crystal structure, pivotal for reproducibility in lab-scale production.

Industrial applications span anti-reflective coatings and electrochromic devices, where its high refractive index and stability under UV exposure excel. The compound’s compatibility with flexible electronics has spurred R&D in wearable tech—a sector projected to grow 15% annually through 2030. Notably, its bandgap tunability (2.7–3.2 eV) enables customization for optoelectronic devices.

Emerging discussions on circular economy practices highlight tungsten(VI) dichloride dioxide recovery from industrial waste streams. Advanced hydrometallurgical techniques now achieve 90% purity in reclaimed material, reducing reliance on primary tungsten ores—a critical step given geopolitical supply chain concerns.

Safety protocols for handling CAS 13520-76-8 emphasize inert atmosphere storage to prevent hydrolysis. While not classified as hazardous under standard conditions, its moisture sensitivity necessitates desiccated environments—a frequent query among laboratory safety forums. Material Safety Data Sheets (MSDS) recommend nitrile gloves and fume hoods during manipulation.

The compound’s thermal stability (decomposing above 300°C) makes it suitable for high-temperature catalysis, particularly in petroleum refining and polyolefin production. Recent patents describe its synergy with zeolite matrices to enhance alkene isomerization yields by 22%—addressing energy efficiency challenges in bulk chemical processes.

Academic interest focuses on quantum dot sensitization using WO₂Cl₂-derived precursors. A 2023 Nature Materials study demonstrated 18.7% photon conversion efficiency in perovskite solar cells incorporating this compound, outperforming conventional titanium dioxide layers. Such breakthroughs fuel searches for "tungsten dichloride dioxide solar cell applications".

Environmental impact assessments reveal tungsten(VI) dichloride dioxide exhibits low bioaccumulation potential (BCF < 100), though its aquatic toxicity requires controlled wastewater management. Regulatory frameworks like REACH mandate lifecycle analysis for industrial adopters, driving innovation in closed-loop processing systems.

Future research directions include MXene composites integrating WO₂Cl₂ for electromagnetic shielding—a critical need in 5G infrastructure. Preliminary results show 97% attenuation of GHz-frequency radiation, positioning this compound as a next-generation telecom material. With 2,400+ scholarly articles referencing CAS 13520-76-8 since 2020, its multidisciplinary relevance continues to expand.